Cas no 2680880-00-4 (8-bromo-3-{(prop-2-en-1-yloxy)carbonylamino}imidazo1,2-apyridine-2-carboxylic acid)

• Product Name: 8-bromo-3-{(prop-2-en-1-yloxy)carbonylamino}imidazo1,2-apyridine-2-carboxylic acid
• CAS No: 2680880-00-4
• MF: C₁₂H₁₀BrN₃O₄
• MW: 340.129501819611
• CID: 5626810
• PubChem ID: 165931637
• Update Time: 2025-10-29

8-bromo-3-{(prop-2-en-1-yloxy)carbonylamino}imidazo1,2-apyridine-2-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• EN300-28296948
• 8-bromo-3-{[(prop-2-en-1-yloxy)carbonyl]amino}imidazo[1,2-a]pyridine-2-carboxylic acid
• 2680880-00-4
• 8-bromo-3-{(prop-2-en-1-yloxy)carbonylamino}imidazo1,2-apyridine-2-carboxylic acid

• Inchi： 1S/C12H10BrN3O4/c1-2-6-20-12(19)15-10-8(11(17)18)14-9-7(13)4-3-5-16(9)10/h2-5H,1,6H2,(H,15,19)(H,17,18)
• InChI Key： BRNZISPCLVJVMC-UHFFFAOYSA-N
• SMILES： BrC1=CC=CN2C1=NC(C(=O)O)=C2NC(=O)OCC=C

Computed Properties

• Exact Mass: 338.98547g/mol
• Monoisotopic Mass: 338.98547g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 20
• Rotatable Bond Count: 5
• Complexity: 406
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.4
• Topological Polar Surface Area: 92.9Ų

Additional information on 8-bromo-3-{(prop-2-en-1-yloxy)carbonylamino}imidazo1,2-apyridine-2-carboxylic acid

Professional Introduction to Compound with CAS No. 2680880-00-4 and Product Name: 8-bromo-3-{(prop-2-en-1-yloxy)carbonylamino}imidazo1,2-apyridine-2-carboxylic acid

Compound with the CAS number 2680880-00-4 and the product name 8-bromo-3-{(prop-2-en-1-yloxy)carbonylamino}imidazo1,2-apyridine-2-carboxylic acid represents a significant advancement in the field of chemical biology and pharmaceutical research. This compound belongs to a class of heterocyclic molecules that have garnered considerable attention due to their diverse biological activities and potential therapeutic applications. The structural complexity of this molecule, featuring both imidazo[1,2-a]pyridine and imidazolone moieties, makes it a promising candidate for further investigation in drug discovery pipelines.

The imidazo[1,2-a]pyridine core is a well-known scaffold in medicinal chemistry, frequently explored for its ability to interact with various biological targets. This particular derivative, characterized by the presence of a bromine substituent at the 8-position and an amino acid-derived carbonyl group at the 3-position, exhibits unique chemical properties that may contribute to its biological efficacy. The prop-2-en-1-yloxy moiety further enhances the molecule's complexity, introducing a hydrophobic alkene group that could influence its solubility and metabolic stability.

In recent years, there has been growing interest in developing small-molecule inhibitors targeting protein-protein interactions (PPIs), which play crucial roles in numerous cellular processes. The structural features of 8-bromo-3-{(prop-2-en-1-yloxy)carbonylamino}imidazo1,2-apyridine-2-carboxylic acid suggest that it may possess the ability to modulate such interactions. Preliminary studies have indicated that this compound could interfere with key signaling pathways involved in cancer progression, inflammation, and infectious diseases. The bromine atom at the 8-position serves as a handle for further chemical modifications, enabling researchers to fine-tune the molecule's binding affinity and selectivity.

The carbonylamino group at the 3-position is particularly noteworthy, as it mimics the structure of natural amino acids while introducing additional functional handles for derivatization. This feature allows for the creation of peptidomimetics, which are designed to mimic the bioactivity of peptides without their drawbacks, such as poor oral bioavailability and susceptibility to proteolytic degradation. The combination of these structural elements makes 8-bromo-3-{(prop-2-en-1-yloxy)carbonylamino}imidazo1,2-apyridine-2-carboxylic acid a versatile tool for exploring novel therapeutic strategies.

Recent advancements in computational chemistry have enabled more efficient virtual screening of large compound libraries, accelerating the identification of promising candidates for experimental validation. The unique scaffold of this compound has been computationally analyzed to predict its binding modes to potential target proteins. These simulations suggest that it may interact with enzymes and receptors involved in metabolic disorders and neurodegenerative diseases. Such insights are invaluable for guiding experimental design and optimizing lead compounds.

The synthesis of 8-bromo-3-{(prop-2-en-1-yloxy)carbonylamino}imidazo1,2-apyridine-2-carboxylic acid presents both challenges and opportunities for synthetic chemists. The presence of multiple functional groups requires careful consideration of reaction conditions to ensure high yields and purity. However, the availability of advanced synthetic methodologies has made it possible to construct this complex molecule with increasing precision. Techniques such as transition-metal-catalyzed cross-coupling reactions have been particularly useful in forming the heterocyclic core, while protecting group strategies have been employed to handle the reactive functional groups.

In conclusion, compound with CAS No. 2680880-00-4 and product name 8-bromo-3-{(prop-2-en-1-yloxy)carbonylamino}imidazo1,2-apyridine-2-carboxylic acid represents a significant contribution to the field of chemical biology and pharmaceutical research. Its unique structural features and potential biological activities make it a valuable asset in drug discovery efforts aimed at addressing some of today's most pressing medical challenges. As research continues to uncover new therapeutic applications for this class of molecules, it is likely that compounds like this will play an increasingly important role in developing next-generation treatments.